2-Amino-5-propyl-1,3-thiazole-4-carboxylic acid
Overview
Description
“2-Amino-5-propyl-1,3-thiazole-4-carboxylic acid” is a compound with the CAS Number: 899350-60-8 . It has a molecular weight of 186.23 . This compound is a significant class of organic medicinal compounds utilized as a starting material for the synthesis of diverse range of heterocyclic analogues .
Synthesis Analysis
The synthesis of 2-aminothiazoles, which is the core structure of the compound, is often produced by the condensation of thiourea and an alpha-halo ketone . In an adaptation of the Robinson-Gabriel synthesis, a 2-acylamino-ketone reacts with phosphorus pentasulfide .Molecular Structure Analysis
The molecular structure of “2-Amino-5-propyl-1,3-thiazole-4-carboxylic acid” is represented by the Inchi Code: 1S/C7H10N2O2S/c1-2-3-4-5 (6 (10)11)9-7 (8)12-4/h2-3H2,1H3, (H2,8,9) (H,10,11) .Scientific Research Applications
Pharmaceutical Applications
The 2-aminothiazole scaffold, which includes “2-Amino-5-propyl-1,3-thiazole-4-carboxylic acid”, is a characteristic structure in drug development . It has several biological activities, enabling it to act as an anticancer, antioxidant, antimicrobial, and anti-inflammatory agent .
Anticancer Applications
2-Aminothiazole-based compounds have shown potential in the treatment of various types of cancer. For instance, some compounds have demonstrated selective action towards human glioblastoma U251 cells and human melanoma WM793 cells .
Antioxidant Applications
2-Aminothiazole derivatives have been associated with antioxidant activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Antimicrobial Applications
2-Aminothiazole-based compounds have also been associated with antimicrobial activity . These compounds could potentially be used in the development of new antimicrobial drugs to combat resistant strains of bacteria and other microbes.
Anti-inflammatory Applications
2-Aminothiazole-based compounds have shown potential as anti-inflammatory agents . These compounds could potentially be used in the treatment of various inflammatory diseases.
Thyroid Inhibitor
2-Aminothiazole can be used as a thyroid inhibitor in the treatment of hyperthyroidism . Hyperthyroidism is a condition in which the thyroid gland is overactive and makes excessive amounts of thyroid hormone.
Precursor to Sulfathiazole
2-Aminothiazole is a precursor to sulfathiazole, a type of sulfa drug . Sulfa drugs are a group of antibiotics that are used to treat bacterial infections.
Research Chemical
“2-Amino-5-propyl-1,3-thiazole-4-carboxylic acid” is mainly of academic interest, with few exceptions . It is often used in research settings to study its properties and potential applications.
Future Directions
While specific future directions for “2-Amino-5-propyl-1,3-thiazole-4-carboxylic acid” are not explicitly stated, the compound’s core structure, 2-aminothiazole, has emerged as a promising scaffold in medicinal chemistry and drug discovery research . This suggests potential for further exploration and development in this area.
Mechanism of Action
Thiazoles
, which is the class of compounds that “2-Amino-5-propyl-1,3-thiazole-4-carboxylic acid” belongs to, are known to have diverse biological activities . They have been found in many important synthetic drug molecules and have shown clinical and biological applications .
Indole derivatives
, a related class of compounds, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These compounds bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
The environmental factors that can influence the action, efficacy, and stability of a compound can include temperature, pH, the presence of other compounds or ions, and the specific characteristics of the biological system in which the compound is acting. For example, the compound “2-Amino-5-propyl-1,3-thiazole-4-carboxylic acid” is recommended to be stored at a temperature between 2 and 8 degrees Celsius , which suggests that temperature could affect its stability.
properties
IUPAC Name |
2-amino-5-propyl-1,3-thiazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2S/c1-2-3-4-5(6(10)11)9-7(8)12-4/h2-3H2,1H3,(H2,8,9)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTWNXVSKBCNPGP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(N=C(S1)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-propyl-1,3-thiazole-4-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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